Cas no 106854-74-4 (1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene
• CAS No: 106854-74-4
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 2872716
• Update Time: 2025-10-24

1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-(2,2,2-trifluoroethoxy)benzene
• 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene
• 1-methoxy-2-(2,2,2-trifluoroethoxy) benzene

• Inchi： 1S/C9H9F3O2/c1-13-7-4-2-3-5-8(7)14-6-9(10,11)12/h2-5H,6H2,1H3
• InChI Key： GGHKOUKNEONUKL-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1OC)(F)F

Computed Properties

• Exact Mass: 206.05546401 g/mol
• Monoisotopic Mass: 206.05546401 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.16
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 188.0±40.0 ºC (760 Torr),
• Flash Point: 73.9±23.2 ºC,
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),

Additional information on 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene

Research Brief on 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene (CAS: 106854-74-4): Recent Advances and Applications

1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene (CAS: 106854-74-4) is a fluorinated aromatic ether compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural and electronic properties. Recent studies have explored its potential applications in drug discovery, material science, and agrochemical development. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging applications.

The compound's structure, featuring a methoxy group and a trifluoroethoxy side chain, imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability. These characteristics make it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in the synthesis of novel kinase inhibitors, showing promising activity against cancer cell lines. The study reported a 60% inhibition rate at micromolar concentrations, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological applications, 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene has been investigated for its role in material science. A recent ACS Applied Materials & Interfaces publication (2024) highlighted its use as a building block for liquid crystal materials, where its fluorinated side chain contributed to low viscosity and high thermal stability. These properties are critical for developing advanced display technologies and optoelectronic devices.

From a synthetic perspective, advancements in green chemistry have enabled more efficient production of this compound. A 2023 Green Chemistry article detailed a solvent-free catalytic method using palladium nanoparticles, achieving a 92% yield with minimal waste. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Looking ahead, ongoing research is exploring the compound's potential in agrochemicals, particularly as a precursor for herbicides with improved environmental profiles. Preliminary data from a 2024 Pest Management Science study indicate that derivatives of 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene exhibit selective herbicidal activity with reduced toxicity to non-target organisms.

In conclusion, 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene (CAS: 106854-74-4) represents a versatile compound with cross-disciplinary applications. Its continued study promises to yield innovative solutions in drug development, advanced materials, and sustainable agriculture. Future research should focus on structure-activity relationship studies to further optimize its properties for specific applications.